Cas no 122861-98-7 (Phosphorothioic acid,O,O-diethyl O-(4'-nitro[1,1'-biphenyl]-4-yl) ester)

• Product Name: Phosphorothioic acid,O,O-diethyl O-(4'-nitro[1,1'-biphenyl]-4-yl) ester
• CAS No: 122861-98-7
• MF: C₁₆H₁₈NO₅PS
• MW: 367.356584072113
• CID: 215957
• PubChem ID: 180138
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-diethyl O-(4'-nitro[1,1'-biphenyl]-4-yl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl O-(4'-nitro[1,1'-biphenyl]-4-yl) ester
• diethoxy-[4-(4-nitrophenyl)phenoxy]-sulfanylidene-λ⁵-phosphane
• 122861-98-7
• Phosphorothioic acid, O,O-diethyl O-(4'-nitro(1,1'-biphenyl)-4-yl) ester
• DTXSID90153756

• Inchi： 1S/C16H18NO5PS/c1-3-20-23(24,21-4-2)22-16-11-7-14(8-12-16)13-5-9-15(10-6-13)17(18)19/h5-12H,3-4H2,1-2H3
• InChI Key： KUSVELANFMSIGD-UHFFFAOYSA-N
• SMILES： S=P(OCC)(OCC)OC1C=CC(=CC=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 367.06444
• Monoisotopic Mass: 367.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.289
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.586
• PSA: 70.83
• LogP: 6.11190